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Compound of Interest

Compound Name: 2-Propoxyethanol

Cat. No.: B165432 Get Quote

An In-depth Technical Guide to 2-Propoxyethanol

This technical guide provides a comprehensive overview of 2-propoxyethanol, a widely used

industrial solvent. The document is intended for researchers, scientists, and professionals in

drug development, offering detailed information on its chemical properties, metabolic pathway,

and an example of its synthesis.

Core Properties of 2-Propoxyethanol
2-Propoxyethanol, also known as ethylene glycol monopropyl ether, is a colorless liquid with a

mild, ether-like odor.[1] It is a versatile solvent used in a variety of applications, including

paints, coatings, cleaning agents, and as a chemical intermediate.[2][3]

Quantitative Data Summary
The fundamental physicochemical properties of 2-propoxyethanol are summarized in the

table below for easy reference.
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Property Value

Molecular Formula C₅H₁₂O₂

Molecular Weight 104.15 g/mol [4][5]

CAS Number 2807-30-9[4]

Appearance Colorless liquid[1]

Boiling Point 150-153 °C[5]

Melting Point -75 °C[5][6]

Density 0.913 g/mL at 25 °C[5]

Solubility in Water Soluble[3][7]

Metabolic Pathway of 2-Propoxyethanol
The metabolism of 2-propoxyethanol is a critical aspect of its toxicological profile. The primary

metabolic pathway involves a two-step enzymatic conversion in the liver. Initially, alcohol

dehydrogenase (ADH) oxidizes the terminal alcohol group of 2-propoxyethanol to form an

aldehyde intermediate.[8] Subsequently, aldehyde dehydrogenase (ALDH) rapidly converts this

transient aldehyde to 2-propoxyacetic acid (PAA), which is the predominant urinary metabolite.

[8] The accumulation of PAA is associated with the observed toxicity of 2-propoxyethanol,
although it is considered to have lower toxicity than the metabolites of shorter-chain glycol

ethers like 2-methoxyethanol.[8]
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Metabolic Pathway of 2-Propoxyethanol
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Caption: Metabolic conversion of 2-propoxyethanol to 2-propoxyacetic acid.

Experimental Protocols
Synthesis of 2-Propoxyethanol
A documented method for the synthesis of 2-propoxyethanol involves the reaction of ethylene

glycol and 2-ethyl-1,3-dioxolane.[6] The following protocol is based on a patented synthesis

procedure.

Materials:

Ethylene glycol (EG)

2-ethyl-1,3-dioxolane (EDX)
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5% Palladium on carbon catalyst (Pd/C)

Nitrogen (N₂) gas

Hydrogen (H₂) gas

300 mL autoclave

Procedure:

Combine 100 g of ethylene glycol and 20 g of 2-ethyl-1,3-dioxolane in a 300 mL autoclave

with 1.0 g of 5% Pd/C catalyst.[6]

Seal the autoclave and purge it twice with N₂ and once with H₂.[6]

Charge the reactor with H₂ and heat to 200°C.[6]

Bring the reactor to an operating pressure of 3.44 MPa and begin stirring at 750 rpm.[6]

Maintain the pressure throughout the experiment. After 1 hour, cool the autoclave and vent

the remaining gas.[6]

Open the autoclave, filter its contents, and analyze the filtrate by gas chromatography (GC)

to determine the product distribution.[6]

This guide provides foundational information for professionals working with 2-propoxyethanol.
Further in-depth investigation into specific applications and toxicological studies is

recommended for a complete understanding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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